Cas no 19027-08-8 ({Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol)
{Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {tricyclo[3.3.0.0,3,7]octan-1-yl}methanol
- 19027-08-8
- EN300-7676465
- {Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol
-
- Inchi: 1S/C9H14O/c10-5-9-3-6-1-8(9)2-7(6)4-9/h6-8,10H,1-5H2
- InChI Key: WPRGQIIMVORFOG-UHFFFAOYSA-N
- SMILES: OCC12CC3CC1CC3C2
Computed Properties
- Exact Mass: 138.104465066g/mol
- Monoisotopic Mass: 138.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 20.2Ų
{Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7676465-1.0g |
{tricyclo[3.3.0.0,3,7]octan-1-yl}methanol |
19027-08-8 | 95.0% | 1.0g |
$0.0 | 2025-03-21 |
{Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on {Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol
Introduction to {Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol (CAS No: 19027-08-8)
{Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol is a complex organic compound with a unique tricyclic structure that has garnered significant interest in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 19027-08-8, features a highly strained bicyclo[3.1.0]hexane core, making it a fascinating subject for studying molecular stability and reactivity. The presence of a hydroxymethyl group at the 1-position of the tricyclic system introduces additional functional diversity, opening up possibilities for various chemical modifications and biological applications.
The synthesis of {Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol involves intricate multi-step organic transformations, typically requiring precise control over reaction conditions to achieve the desired tricyclic scaffold. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which has in turn facilitated its exploration in medicinal chemistry and materials science. The compound's rigid three-dimensional structure makes it a promising candidate for designing novel bioactive molecules with tailored spatial orientations.
One of the most intriguing aspects of {Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol is its potential application in the development of pharmacologically active agents. The strained ring system of the tricyclic core can act as a pharmacophore, influencing binding interactions with biological targets such as enzymes and receptors. Researchers have been particularly interested in its derivatives as they may exhibit enhanced binding affinity and selectivity compared to linear or less constrained analogs. For instance, modifications at the hydroxymethyl group can lead to the formation of esters or ethers, which might improve metabolic stability and bioavailability.
Recent studies have highlighted the utility of {Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol in the synthesis of macrocyclic compounds, which are known for their diverse biological activities. By incorporating this tricyclic unit into larger cyclic frameworks, scientists aim to create molecules with enhanced solubility and reduced toxicity profile. Such macrocycles have shown promise in treating various diseases, including infections and inflammatory disorders. The ability to fine-tune the chemical properties of these compounds through structural modifications makes them valuable tools for drug discovery.
The spectroscopic and analytical characterization of {Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol has also been extensively studied to understand its structural features and electronic properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided detailed insights into its molecular architecture and conformational preferences. These structural details are crucial for predicting its behavior in biological systems and for designing subsequent derivatives with improved pharmacological properties.
In addition to its pharmaceutical applications, {Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol has found utility in materials science due to its unique structural motifs and potential for polymerization or cross-linking reactions. Researchers have explored its incorporation into polymers to enhance thermal stability or mechanical strength, demonstrating its versatility beyond traditional small-molecule applications.
The future prospects of {Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol are promising, with ongoing research focusing on expanding its synthetic toolbox and exploring new applications in drug discovery and material science。 As synthetic methodologies continue to evolve, it is expected that more efficient routes to this compound will be developed, further facilitating its integration into various scientific disciplines。
19027-08-8 ({Tricyclo[3.3.0.0,3,7]octan-1-yl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)